Cas no 1809100-62-6 (4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one
• CAS No: 1809100-62-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5772056
• PubChem ID: 131242276
• Update Time: 2025-06-14

4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1777634
• 1809100-62-6
• 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one

• Inchi： 1S/C9H12N2O/c1-3-11-7-6-10-9(11)5-4-8(2)12/h4-7H,3H2,1-2H3/b5-4+
• InChI Key： UPLNTYJILJXRKS-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1=NC=CN1CC

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one

Comprehensive Analysis of 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one (CAS No. 1809100-62-6): Properties, Applications, and Innovations

The compound 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one (CAS No. 1809100-62-6) is a versatile organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries such as "imidazole derivatives in drug discovery" and "synthetic routes for unsaturated ketones."

Structurally, 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one combines an imidazole ring with an α,β-unsaturated ketone moiety, making it a valuable scaffold for heterocyclic chemistry. Researchers have explored its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the ethyl group at the N1 position enhances its lipophilicity, a property frequently optimized in modern medicinal chemistry campaigns.

Recent studies highlight the compound's relevance to trending topics like "green chemistry approaches" and "catalysis in fine chemical synthesis." Innovative synthetic protocols using microwave-assisted reactions or biocatalytic methods have been reported for analogous structures, aligning with industry demands for sustainable production. Analytical techniques such as HPLC purity analysis and LC-MS characterization are critical for quality control, addressing frequent search queries about "analytical methods for heterocycles."

In material science, the conjugated system of 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one shows promise for organic electronics applications. Its electron-rich imidazole core contributes to charge transport properties, making it interesting for OLED materials research—a hot topic in "advanced functional materials" discussions. Computational chemistry studies (DFT calculations) of similar compounds frequently appear in literature searches, reflecting growing interest in molecular modeling approaches.

The compound's stability profile and structure-activity relationships (SAR) have become subjects of patent filings, particularly in areas addressing "small molecule therapeutics." While not classified as hazardous, proper laboratory handling procedures should always be followed, as with all chemical substances. Storage recommendations typically include protection from light and moisture, with argon atmosphere being ideal for long-term preservation of sensitive samples.

Emerging applications in crop protection chemicals have been explored, given the known bioactivity of imidazole-containing compounds against plant pathogens. This aligns with increasing searches for "eco-friendly agrochemicals" and "molecular design for pest control." The vinyl ketone functionality also presents opportunities for click chemistry modifications, a technique dominating current "bioconjugation strategies" literature.

From a commercial perspective, 4-(1-ethyl-1H-imidazol-2-yl)but-3-en-2-one remains a specialty chemical with limited but growing availability. Suppliers often highlight its high purity grade (>98%) and provide detailed spectroscopic data (1H/13C NMR, IR) to meet researcher demands for "compound characterization standards." Pricing trends reflect its status as a research-scale material, with costs influenced by synthetic complexity rather than bulk production.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry—areas generating substantial academic interest. The compound's hydrogen bonding capacity and chelating ability make it particularly intriguing for these applications. Such developments would address frequent queries about "functional materials design" and "molecular recognition systems."